Cas no 781674-18-8 (N-Lactoyl tyramine, (+/-)-)

• Product Name: N-Lactoyl tyramine, (+/-)-
• CAS No: 781674-18-8
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 2851596
• PubChem ID: 69297245
• Update Time: 2025-04-21

N-Lactoyl tyramine, (+/-)- Chemical and Physical Properties

Names and Identifiers

• FEMA no. 4550
• (+/-)-N-lactoyl tyramine
• 781674-18-8
• UNII-DU72SR0368
• 2-Hydroxy-N-[2-(4-hydroxyphenyl)ethyl]propanimidic acid
• NS00125593
• DTXSID10999411
• N-LACTOYLTYRAMINE
• 2-Hydroxy-N-(4-hydroxyphenethyl)propanamide
• Q27276607
• SCHEMBL5060920
• N-Lactoyl tyramine, (+/-)-
• DU72SR0368
• Propanamide, 2-hydroxy-N-(2-(4-hydroxyphenyl)ethyl)-

• Inchi： 1S/C11H15NO3/c1-8(13)11(15)12-7-6-9-2-4-10(14)5-3-9/h2-5,8,13-14H,6-7H2,1H3,(H,12,15)
• InChI Key： UCBDNGDXEQXYDK-UHFFFAOYSA-N
• SMILES： OC(C)C(NCCC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 209.10519334Da
• Monoisotopic Mass: 209.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.6Ų